Cas no 251293-28-4 (L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-tyrosyl-L-cysteinyl-,cyclic (5®10)-disulfide)
251293-28-4 structure
Product Name:L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-tyrosyl-L-cysteinyl-,cyclic (5®10)-disulfide
CAS No:251293-28-4
MF:C64H85N13O18S2
MW:1388.56601309776
CID:253091
PubChem ID:44358353
Update Time:2024-10-30
L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-tyrosyl-L-cysteinyl-,cyclic (5®10)-disulfide Chemical and Physical Properties
Names and Identifiers
-
- GLU-THR-PRO-ASP-CYS-PHE-TRP-LYS-TYR-CYS-VAL(DISULFIDE BRIDGE:CYS5-CYS10)
- L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophy...
- L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-tyrosyl-L-cysteinyl
- Urotensin II (human)
- Urotensin II (human), U-II (human)
- Urotensin II human
- GLU-THR-PRO-ASP-CYS-PHE-TRP-LYS-TYR-CYS-VAL
- GLU-THR-PRO-ASP-CYS-PHE-TRP-LYS-TYR-CYS-VAL HYDROCHLORIDE
- H-GLU-THR-PRO-ASP-CYS-PHE-TRP-LYS-TYR-CYS-VAL-OH
- M.W. 1388.57 C64H85N13O18S2
- UROTENSIN-II
- L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-tyrosyl-L-cysteinyl-,cyclic (5®10)-disulfide
- UROTENSIN II (HUMAN) HYDROCHLORIDE
- ETPDCFWKYCV, HCL (DISULFIDE BRIDGE: 5-10)
- Urotensin II human, ≥97% (HPLC)
- H-GLU-THR-PRO-ASP-CYS-PHE-TRP-LYS-TYR-CYS-VAL-OH, HCL (DISULFIDE BRIDGE: 5-10)
- 251293-28-4
- Urotensin II , human
- 4-Amino-5-[[1-[2-[[1-[[10-(4-aminobutyl)-16-benzyl-4-[(1-carboxy-2-methylpropyl)carbamoyl]-7-[(4-hydroxyphenyl)methyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicos-19-yl]amino]-3-carboxy-1-oxopropan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-hydroxy-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
- 4-amino-4-[(1-{2-[(1-{[10-(4-aminobutyl)-16-benzyl-4-[(1-carboxy-2-methylpropyl)carbamoyl]-7-[(4-hydroxyphenyl)methyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-19-yl]carbamoyl}-2-carboxyethyl)carbamoyl]pyrrolidin-1-yl}-3-hydroxy-1-oxobutan-2-yl)carbamoyl]butanoic acid
- Urotensin II, human
-
- Inchi： 1S/C64H85N13O18S2/c1-33(2)52(64(94)95)75-61(91)48-32-97-96-31-47(73-59(89)46(29-51(82)83)72-62(92)49-17-11-25-77(49)63(93)53(34(3)78)76-54(84)40(66)22-23-50(80)81)60(90)70-43(26-35-12-5-4-6-13-35)56(86)71-45(28-37-30-67-41-15-8-7-14-39(37)41)58(88)68-42(16-9-10-24-65)55(85)69-44(57(87)74-48)27-36-18-20-38(79)21-19-36/h4-8,12-15,18-21,30,33-34,40,42-49,52-53,67,78-79H,9-11,16-17,22-29,31-32,65-66H2,1-3H3,(H,68,88)(H,69,85)(H,70,90)(H,71,86)(H,72,92)(H,73,89)(H,74,87)(H,75,91)(H,76,84)(H,80,81)(H,82,83)(H,94,95)/t34-,40+,42+,43+,44+,45+,46+,47+,48+,49+,52+,53+/m1/s1
- InChI Key： HFNHAPQMXICKCF-USJMABIRSA-N
- SMILES： OC([C@H](C(C)C)NC(=O)[C@@H]1CSSC[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CCCCN)C(=O)N[C@H](C(=O)N1)CC1C=CC(O)=CC=1)CC1C2C=CC=CC=2NC=1)CC1C=CC=CC=1)NC(=O)[C@@H](NC([C@@H]1CCCN1C([C@H]([C@H](O)C)NC([C@H](CCC(O)=O)N)=O)=O)=O)CC(O)=O)=O
Computed Properties
- Exact Mass: 1389.57000
- Monoisotopic Mass: 1387.55769526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 17
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 97
- Rotatable Bond Count: 27
- Complexity: 2740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.5
- Topological Polar Surface Area: 553Ų
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 1760.5±65.0 °C(Predicted)
- PSA: 580.00000
- LogP: 2.88900
- pka: 3.60±0.10(Predicted)
- Solubility: Soluble to 1 mg/ml in water
L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-tyrosyl-L-cysteinyl-,cyclic (5®10)-disulfide Security Information
- Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-tyrosyl-L-cysteinyl-,cyclic (5®10)-disulfide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcp4560-1mg |
Urotensin II (114-124), human |
251293-28-4 | 98% | 1mg |
￥2249.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcp4560-5mg |
Urotensin II (114-124), human |
251293-28-4 | 98% | 5mg |
￥8353.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20532-1mg |
Urotensin II (human) |
251293-28-4 | 98% | 1mg |
￥2312.00 | 2023-09-09 | |
| Biosynth | PUT-4365-V-0.5 mg |
Urotensin II (Human) |
251293-28-4 | 0.5 mg |
$297.00 | 2023-01-03 | ||
| LKT Labs | U6959-0.5 mg |
Urotensin II, human |
251293-28-4 | ≥95% | 0.5 mg |
$252.20 | 2023-07-10 | |
| LKT Labs | U6959-1 mg |
Urotensin II, human |
251293-28-4 | ≥95% | 1mg |
$430.10 | 2023-07-10 | |
| LKT Labs | U6959-2.5 mg |
Urotensin II, human |
251293-28-4 | ≥95% | 2.5 mg |
$756.90 | 2023-07-10 | |
| TargetMol Chemicals | TP1737-1 mg |
Urotensin II (114-124), human |
251293-28-4 | 98% | 1mg |
￥ 1,920 | 2023-07-10 | |
| TargetMol Chemicals | TP1737-5 mg |
Urotensin II (114-124), human |
251293-28-4 | 98% | 5mg |
￥ 7,590 | 2023-07-10 | |
| TargetMol Chemicals | TP1737-1mg |
Urotensin II (114-124), human |
251293-28-4 | 1mg |
￥ 1920 | 2024-07-19 |
L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-tyrosyl-L-cysteinyl-,cyclic (5®10)-disulfide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
251293-28-4 (L-Valine, L-a-glutamyl-L-threonyl-L-prolyl-L-a-aspartyl-L-cysteinyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-tyrosyl-L-cysteinyl-,cyclic (5®10)-disulfide) Related Products
- 58100-03-1(Tyr-Somatostatin-14)
- 186901-48-4(Cortistatin-14)
- 127984-74-1(Lanreotide Acetate)
- 138661-02-6(2-{2-({2-({(1R)-1-{(4R,7S,10S,13R,16S,19R)-10-(4-aminobutyl)-16-benzyl-4-{(2R,3R)-1,3-dihydroxybutan-2-ylcarbamoyl}-7-(1R)-1-hydroxyethyl-13-(1H-indol-3-yl)methyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-19-ylcarbamoyl}-2-phenylethylcarbamoyl}methyl)(carboxymethyl)aminoethyl}(carboxymethyl)amino)ethyl(carboxymethyl)amino}acetic acid)
- 87218-84-6(Melanin-concentratinghormone (Oncorhynchus keta) (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
